Cas no 1140239-94-6 (1H-PYRAZOLO[4,3-C]PYRIDINE-4-CARBOXYLIC ACID)

• Product Name: 1H-PYRAZOLO[4,3-C]PYRIDINE-4-CARBOXYLIC ACID
• CAS No: 1140239-94-6
• MF: C₇H₅N₃O₂
• MW: 163.133500814438
• MDL: MFCD11870059
• CID: 4471313
• PubChem ID: 72207488
• Update Time: 2025-05-24

1H-PYRAZOLO[4,3-C]PYRIDINE-4-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLO[4,3-C]PYRIDINE-4-CARBOXYLIC ACID
• EN300-5269821
• 2H-PYRAZOLO[4,3-C]PYRIDINE-4-CARBOXYLIC ACID
• SCHEMBL17159725
• 1H-PYRAZOLO[4,3-C]PYRIDINE-4-CARBOXYLICACID
• CS-0052506
• 1140239-94-6
• MFCD11870059
• AS-50858
• AKOS025403287
• PB26740
• P11269

• MDL： MFCD11870059
• Inchi： 1S/C7H5N3O2/c11-7(12)6-4-3-9-10-5(4)1-2-8-6/h1-3H,(H,9,10)(H,11,12)
• InChI Key： YSUDAYYNGUNFQN-UHFFFAOYSA-N
• SMILES： OC(C1C2C=NNC=2C=CN=1)=O

Computed Properties

• Exact Mass: 163.038176411g/mol
• Monoisotopic Mass: 163.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 78.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 1H-PYRAZOLO[4,3-C]PYRIDINE-4-CARBOXYLIC ACID

Comprehensive Analysis of 1H-Pyrazolo[4,3-c]pyridine-4-carboxylic Acid (CAS No. 1140239-94-6): Applications and Innovations

The compound 1H-Pyrazolo[4,3-c]pyridine-4-carboxylic acid (CAS No. 1140239-94-6) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique pyrazolo[4,3-c]pyridine scaffold has garnered attention due to its structural similarity to purine bases, making it a valuable building block for drug discovery. Recent studies highlight its role in modulating kinase activity and its applications in designing small-molecule inhibitors for therapeutic targets.

In the context of current trends, researchers are actively exploring 1H-Pyrazolo[4,3-c]pyridine derivatives for their anti-inflammatory and anticancer properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in targeting protein-protein interactions (PPIs), a hot topic in precision medicine. This aligns with growing interest in fragment-based drug design, where the compound's rigid structure offers advantages for lead optimization.

The synthesis of CAS 1140239-94-6 typically involves multi-step reactions starting from commercially available pyridine precursors. A key challenge lies in achieving regioselective functionalization at the 4-position, which has been addressed through innovative transition metal-catalyzed cross-coupling methods. These advancements respond to industry demands for atom-economical synthesis, a frequently searched term in green chemistry discussions.

From a commercial perspective, suppliers list 1H-Pyrazolo[4,3-c]pyridine-4-carboxylic acid with >98% purity for research use. Analytical data shows characteristic NMR peaks at δ 8.9 ppm (H-2), δ 7.5 ppm (H-6), and a distinctive carboxylic acid proton at δ 13.2 ppm. Such detailed characterization addresses common queries about structural confirmation techniques in organic chemistry forums.

Emerging applications include its use as a fluorescence probe scaffold, capitalizing on the electron-rich pyrazolo-pyridine system. This responds to the increasing demand for bioimaging agents in diagnostic research. Furthermore, computational studies predict favorable ADME properties for derivatives, making it relevant to AI-driven drug discovery platforms - a trending search term in pharmaceutical technology.

Stability studies indicate that 1140239-94-6 remains stable under standard laboratory conditions when stored at -20°C. However, researchers should note its potential tautomeric equilibrium in solution, a phenomenon frequently discussed in heterocyclic chemistry literature. This characteristic becomes crucial when interpreting biological assay results involving this compound class.

The future outlook for 1H-Pyrazolo[4,3-c]pyridine-4-carboxylic acid appears promising, particularly in combinatorial chemistry libraries. Patent analysis reveals growing IP activity around its amide derivatives, with applications ranging from neurological disorders to metabolic disease targets. This aligns with market research showing increased investment in specialty heterocycles for drug development pipelines.